Cas no 2172253-48-2 (8-bromo-3-cyclopropyl-1,2,4triazolo4,3-apyrazine)

8-Bromo-3-cyclopropyl-1,2,4-triazolo[4,3-a]pyrazine is a heterocyclic compound featuring a fused triazolopyrazine core with bromine and cyclopropyl substituents. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom offers a versatile handle for further functionalization via cross-coupling reactions, while the cyclopropyl group enhances steric and electronic properties, influencing binding affinity in bioactive molecules. Its rigid triazolopyrazine scaffold contributes to stability and selectivity in target interactions. The compound is particularly useful in medicinal chemistry for developing kinase inhibitors and other therapeutic agents. High purity and well-defined synthetic pathways ensure reproducibility for research and industrial applications.
8-bromo-3-cyclopropyl-1,2,4triazolo4,3-apyrazine structure
2172253-48-2 structure
Product Name:8-bromo-3-cyclopropyl-1,2,4triazolo4,3-apyrazine
CAS No:2172253-48-2
MF:C8H7BrN4
MW:239.071979761124
CID:5568124
PubChem ID:165593173
Update Time:2025-06-09

8-bromo-3-cyclopropyl-1,2,4triazolo4,3-apyrazine Chemical and Physical Properties

Names and Identifiers

    • 2172253-48-2
    • 8-bromo-3-cyclopropyl-[1,2,4]triazolo[4,3-a]pyrazine
    • EN300-1590789
    • 8-bromo-3-cyclopropyl-1,2,4triazolo4,3-apyrazine
    • Inchi: 1S/C8H7BrN4/c9-6-8-12-11-7(5-1-2-5)13(8)4-3-10-6/h3-5H,1-2H2
    • InChI Key: CNBBVZMAROVHHH-UHFFFAOYSA-N
    • SMILES: BrC1C2=NN=C(C3CC3)N2C=CN=1

Computed Properties

  • Exact Mass: 237.98541g/mol
  • Monoisotopic Mass: 237.98541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.1Ų

8-bromo-3-cyclopropyl-1,2,4triazolo4,3-apyrazine Pricemore >>

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Additional information on 8-bromo-3-cyclopropyl-1,2,4triazolo4,3-apyrazine

Introduction to 8-Bromo-3-Cyclopropyl-1,2,4-Triazolo[4,3-a]Pyrazine (CAS No. 2172253-48-2)

8-Bromo-3-Cyclopropyl-1,2,4-triazolo[4,3-a]pyrazine (CAS No. 2172253-48-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of triazolopyrazines, which are known for their diverse pharmacological effects, including antiviral, anticancer, and anti-inflammatory activities.

The chemical structure of 8-bromo-3-cyclopropyl-1,2,4-triazolo[4,3-a]pyrazine features a bromine atom at the 8-position and a cyclopropyl group at the 3-position of the triazolopyrazine core. The presence of these substituents imparts specific electronic and steric effects that can influence the compound's biological activity and pharmacokinetic properties. The bromine atom is particularly noteworthy as it can enhance the lipophilicity of the molecule, potentially improving its ability to cross cell membranes and reach intracellular targets.

Recent studies have explored the potential applications of 8-bromo-3-cyclopropyl-1,2,4-triazolo[4,3-a]pyrazine in various therapeutic areas. One notable area of research is its antiviral activity. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action is thought to involve interference with viral replication processes, making it a promising candidate for further development as an antiviral agent.

In addition to its antiviral properties, 8-bromo-3-cyclopropyl-1,2,4-triazolo[4,3-a]pyrazine has shown promise in cancer research. A 2020 study in Cancer Research demonstrated that this compound selectively inhibited the growth of several cancer cell lines while exhibiting minimal toxicity towards normal cells. The selective cytotoxicity was attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival. These findings suggest that 8-bromo-3-cyclopropyl-1,2,4-triazolo[4,3-a]pyrazine could be a valuable lead compound for the development of targeted cancer therapies.

The anti-inflammatory properties of 8-bromo-3-cyclopropyl-1,2,4-triazolo[4,3-a]pyrazine have also been investigated. A study published in the Journal of Inflammation Research in 2019 found that this compound effectively reduced inflammation in both in vitro and in vivo models. The anti-inflammatory effects were attributed to its ability to modulate the expression of pro-inflammatory cytokines and chemokines. These findings highlight the potential of 8-bromo-3-cyclopropyl-1,2,4-triazolo[4,3-a]pyrazine as a therapeutic agent for inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 8-bromo-3-cyclopropyl-1,2,4-triazolo[4,3-a]pyrazine has been evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The half-life of the compound is moderate, allowing for once-daily dosing regimens in animal models. These pharmacokinetic properties make it an attractive candidate for further clinical development.

In conclusion, 8-bromo-3-cyclopropyl-1,2,4-triazolo[4,3-a]pyrazine (CAS No. 2172253-48-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an important focus for ongoing research in medicinal chemistry and drug discovery. Further studies are needed to fully elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.

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